Cas no 2138005-75-9 (4-bromo-1-propyl-1H-pyrazole-5-carboxamide)
4-bromo-1-propyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-propyl-1H-pyrazole-5-carboxamide
- EN300-765551
- 2138005-75-9
-
- Inchi: 1S/C7H10BrN3O/c1-2-3-11-6(7(9)12)5(8)4-10-11/h4H,2-3H2,1H3,(H2,9,12)
- InChI Key: FGWREHOEZJIQAV-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1C(N)=O)CCC
Computed Properties
- Exact Mass: 231.00072g/mol
- Monoisotopic Mass: 231.00072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.9Ų
4-bromo-1-propyl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765551-1.0g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 1.0g |
$1286.0 | 2024-05-22 | |
| Enamine | EN300-765551-0.05g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 0.05g |
$1080.0 | 2024-05-22 | |
| Enamine | EN300-765551-0.1g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 0.1g |
$1131.0 | 2024-05-22 | |
| Enamine | EN300-765551-0.25g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 0.25g |
$1183.0 | 2024-05-22 | |
| Enamine | EN300-765551-0.5g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 0.5g |
$1234.0 | 2024-05-22 | |
| Enamine | EN300-765551-2.5g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 2.5g |
$2520.0 | 2024-05-22 | |
| Enamine | EN300-765551-5.0g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 5.0g |
$3728.0 | 2024-05-22 | |
| Enamine | EN300-765551-10.0g |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide |
2138005-75-9 | 95% | 10.0g |
$5528.0 | 2024-05-22 |
4-bromo-1-propyl-1H-pyrazole-5-carboxamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 4-bromo-1-propyl-1H-pyrazole-5-carboxamide
4-Bromo-1-propyl-1H-pyrazole-5-carboxamide (CAS No. 2138005-75-9)
4-Bromo-1-propyl-1H-pyrazole-5-carboxamide, with the CAS registry number 2138005-75-9, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in pharmaceuticals. The structure of this compound features a pyrazole ring substituted with a bromine atom at position 4 and a propyl group at position 1, along with a carboxamide group at position 5.
The synthesis of 4-bromo-1-propyl-1H-pyrazole-5-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and amidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in biological studies.
Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in inflammatory processes and cancer progression. For instance, investigations into the anti-inflammatory properties of 4-bromo derivatives have revealed their ability to modulate cytokine production and reduce oxidative stress in vitro. These findings suggest that 4-bromo compounds could serve as leads for developing novel anti-inflammatory agents.
In addition to its anti-inflammatory effects, pyrazole-based compounds have shown promise in targeting cancer cells through mechanisms such as apoptosis induction and inhibition of tumor growth factors. The presence of a bromine atom in 4-bromo derivatives is believed to enhance their bioavailability and selectivity towards specific molecular targets.
The carboxamide group in 4-bromo compounds plays a critical role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies have demonstrated that the substitution pattern on the pyrazole ring significantly influences these properties, making it essential for researchers to explore various analogs to identify optimal candidates for therapeutic applications.
In conclusion, 4-bromo compounds, particularly those with pyrazole frameworks like CAS No. 2138005-75-9, represent a valuable class of molecules with potential applications in drug development. Continued research into their synthesis, biological activities, and pharmacokinetics will undoubtedly contribute to the advancement of novel therapeutic agents targeting inflammatory diseases and cancer.
2138005-75-9 (4-bromo-1-propyl-1H-pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)